Cas no 74686-56-9 (Benzenamine, 4-iodo-N-phenyl-)

Benzenamine, 4-iodo-N-phenyl- structure
Benzenamine, 4-iodo-N-phenyl- structure
Product Name:Benzenamine, 4-iodo-N-phenyl-
CAS No:74686-56-9
MF:C12H10IN
MW:295.118975162506
CID:540664
PubChem ID:11471947
Update Time:2025-04-19

Benzenamine, 4-iodo-N-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-iodo-N-phenyl-
    • 4-iodo-N-phenylaniline
    • AKOS015964424
    • 74686-56-9
    • DTXSID90467022
    • SCHEMBL9440409
    • Inchi: 1S/C12H10IN/c13-10-6-8-12(9-7-10)14-11-4-2-1-3-5-11/h1-9,14H
    • InChI Key: KHYPRSPEYAAECC-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 294.98580g/mol
  • Monoisotopic Mass: 294.98580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 12Ų
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